Cas no 1283719-69-6 (2-(adamantan-1-yl)ethane-1-sulfonamide)

2-(Adamantan-1-yl)ethane-1-sulfonamide is a specialized sulfonamide derivative featuring an adamantane moiety, which imparts unique steric and electronic properties. This compound is of interest in medicinal chemistry and materials science due to its rigid, lipophilic adamantyl group, enhancing stability and bioavailability. The sulfonamide functional group offers versatility for further derivatization, making it a valuable intermediate in drug discovery, particularly for targeting enzymes or receptors requiring hydrophobic interactions. Its well-defined structure and high purity make it suitable for research applications, including the development of protease inhibitors or antimicrobial agents. The compound’s robust synthetic accessibility and compatibility with diverse reaction conditions further underscore its utility in advanced chemical synthesis.

2-(adamantan-1-yl)ethane-1-sulfonamide structure

1283719-69-6 structure

Product Name:2-(adamantan-1-yl)ethane-1-sulfonamide

CAS No:1283719-69-6

MF:C₁₂H₂₁NO₂S

MW:243.365642309189

MDL:MFCD18800651

CID:1070785

PubChem ID:66521721

Update Time:2025-05-28

2-(adamantan-1-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-Adamantaneethylsulfonamide
- 2-(adamantan-1-yl)ethane-1-sulfonamide
- Tricyclo[3.3.1.13,7]decane-1-ethanesulfonamide
- AB91386
- s11197
- AKOS015949443
- 1283719-69-6
- AKOS025311337
- 1-ADAMANTANEETHYLDULFONAMIDE[1283719-69-6]
- W-205295
- Tricyclo[3.3.1.13,7]decan-1-ethanesulfonaMide
- EN300-281371
- CS-0266567
- 2-(Tricyclo[3.3.1.1~3,7~]decan-1-yl)ethane-1-sulfonamide
- 2-(1-adamantyl)ethanesulfonamide
- J-525064
- DTXSID80735085
- MDL： MFCD18800651
- Inchi： 1S/C12H21NO2S/c13-16(14,15)2-1-12-6-9-3-10(7-12)5-11(4-9)8-12/h9-11H,1-8H2,(H2,13,14,15)
- InChI Key： QFLOGJHFNSMGRS-UHFFFAOYSA-N
- SMILES： S(CCC12CC3CC(CC(C3)C1)C2)(N)(=O)=O

Computed Properties

Exact Mass: 243.12930009g/mol
Monoisotopic Mass: 243.12930009g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 341
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 68.5Å²

2-(adamantan-1-yl)ethane-1-sulfonamide Pricemore >>

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